Cas no 114946-36-0 (1H-Cyclopent[b]anthracene-1,2,3-trione)

• Product Name: 1H-Cyclopent[b]anthracene-1,2,3-trione
• CAS No: 114946-36-0
• MF: C₁₇H₈O₃
• MW: 260.243624687195
• CID: 1205089
• PubChem ID: 58803261
• Update Time: 2025-04-20

1H-Cyclopent[b]anthracene-1,2,3-trione Chemical and Physical Properties

Names and Identifiers

• 1H-Cyclopent[b]anthracene-1,2,3-trione
• cyclopenta[b]anthracene-1,2,3-trione
• DTXSID10730265
• SCHEMBL14575293
• 1H-Cyclopenta[b]anthracene-1,2,3-trione
• 114946-36-0

• Inchi： 1S/C17H8O3/c18-15-13-7-11-5-9-3-1-2-4-10(9)6-12(11)8-14(13)16(19)17(15)20/h1-8H
• InChI Key： BNTKPGLRZMQXKB-UHFFFAOYSA-N
• SMILES： O=C1C(C(C2C=C3C=C4C=CC=CC4=CC3=CC=21)=O)=O

Computed Properties

• Exact Mass: 260.04734
• Monoisotopic Mass: 260.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• PSA: 51.21